molecular formula C21H14ClFN6 B1682954 Tpl2 Kinase Inhibitor CAS No. 871307-18-5

Tpl2 Kinase Inhibitor

Cat. No. B1682954
CAS RN: 871307-18-5
M. Wt: 404.8 g/mol
InChI Key: NMEUKWOOQOHUNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The Tpl2 Kinase Inhibitor, also referenced under CAS 871307-18-5, controls the biological activity of Tpl2 Kinase . This small molecule/inhibitor is primarily used for Phosphorylation & Dephosphorylation applications . It’s a cell-permeable naphthyridine compound that acts as a potent, reversible, and ATP-competitive inhibitor of Tpl2 kinase .


Chemical Reactions Analysis

Tpl2 Kinase Inhibitor is known to inhibit LPS-induced TNF-α production in mice and human monocytes . It also blocks IFN-γ and TNF-α secretion as well as cytolytic activity of human CTLs .


Physical And Chemical Properties Analysis

Tpl2 Kinase Inhibitor is a solid substance . It’s soluble in DMSO at a concentration of 10 mg/mL . The inhibitor is yellow in color and should be stored in conditions that are OK to freeze and protect from light .

Scientific Research Applications

Neurodegenerative Diseases

Tpl2 Kinase Inhibitor has been found to regulate microglial inflammatory responses and promote neurodegeneration in tauopathy mice . In acute in vivo neuroinflammation settings, Tpl2 kinase activity regulates microglia activation states and brain cytokine levels . In a tauopathy model of chronic neurodegeneration, loss of Tpl2 kinase activity reduces neuroinflammation and rescues synapse loss, brain volume loss, and behavioral deficits .

Inflammatory Diseases

Tpl2 Kinase Inhibitor has been shown to suppress MEK-ERK inflammatory signaling and proinflammatory cytokine production in primary human monocytes . It inhibits the Tpl2 kinase with an IC50 = 1.3 nM with no significant off-target binding activity . GS-4875 selectively inhibited LPS and TNFα-stimulated phosphorylation of Tpl2, MEK, and ERK .

Immune Response Regulation

Tpl2 is known as an innate immune kinase that complexes with the NF-B1 κ precursor protein p105 . In effector and memory CD8 T cells, NIK mediates TCR/CD28-stimulated IKK activation and p105 phosphorylation, thereby facilitating activation of the Tpl2-ERK signaling axis .

Phosphorylation & Dephosphorylation Applications

The Tpl2 Kinase Inhibitor controls the biological activity of Tpl2 Kinase . This small molecule/inhibitor is primarily used for Phosphorylation & Dephosphorylation applications .

Inflammation and Cancer Research

Tpl2 Kinase Inhibitor 1 is a selective Tpl2 inhibitor (IC50 =50 nM) . Tpl2 includes COT kinase and MAP3K8, Tpl2 Kinase Inhibitor 1 can be used for inflammation response and certain cancer research .

Mechanism of Action

Target of Action

The primary target of the Tpl2 Kinase Inhibitor is the Tumor Progression Locus 2 (Tpl2) , also known as MAP3K8 . Tpl2 is a mitogen-activated protein kinase kinase kinase (MAP3K) and the primary regulator of ERK-mediated gene transcription downstream of multiple proinflammatory stimuli . It regulates the expression of several proinflammatory cytokines, including TNFα, IL-1β, IL-6, and IL-8 .

Mode of Action

Tpl2 Kinase Inhibitor interacts with its target by inhibiting the Tpl2 kinase . This inhibition selectively blocks LPS and TNFα-stimulated phosphorylation of Tpl2, MEK, and ERK, with little to no inhibition of phosphorylated p38, JNK, or p65 observed . The inhibitor acts on both the production of and response to TNFα and IL-1β, thereby suppressing proinflammatory signaling .

Biochemical Pathways

The Tpl2 Kinase Inhibitor affects the MEK-ERK inflammatory signaling pathway . Tpl2 phosphorylates the MAPK kinases MEK1 and MEK2 (MEK1/2), which, in turn, activates the MAPKs extracellular signal–regulated kinase 1 (ERK1) and ERK2 (ERK1/2) . By inhibiting Tpl2, the inhibitor suppresses this pathway and reduces the production and secretion of proinflammatory cytokines .

Result of Action

The inhibition of Tpl2 results in the suppression of inflammatory responses. Specifically, the RNA production and secretion of TNFα, IL-1β, IL-6, and IL-8 following LPS stimulation in primary human monocytes are inhibited . This leads to a reduction in uncontrolled immune cell activation and inflammation, which is associated with multiple chronic inflammatory and autoimmune diseases .

Safety and Hazards

Tpl2 Kinase Inhibitor is classified as an irritant (B) . It’s hazardous with the hazard statements H315 - H319 . Precautionary measures include P264 - P280 - P302 + P352 - P305 + P351 + P338 - P332 + P313 - P337 + P313 .

Future Directions

Tpl2 Kinase Inhibitor has been found to have significant implications in the treatment of various diseases. For instance, it has been found to regulate microglial inflammatory responses and promote neurodegeneration in tauopathy mice . It also suppresses lung carcinogenesis . Therefore, the development of targeted inhibitors against Tpl2 presents a promising therapeutic strategy .

properties

IUPAC Name

4-(3-chloro-4-fluoroanilino)-6-(pyridin-3-ylmethylamino)-1,7-naphthyridine-3-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H14ClFN6/c22-17-6-15(3-4-18(17)23)29-21-14(8-24)11-26-19-12-28-20(7-16(19)21)27-10-13-2-1-5-25-9-13/h1-7,9,11-12H,10H2,(H,26,29)(H,27,28)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NMEUKWOOQOHUNA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CN=C1)CNC2=NC=C3C(=C2)C(=C(C=N3)C#N)NC4=CC(=C(C=C4)F)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H14ClFN6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00429555
Record name Tpl2 Kinase Inhibitor
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00429555
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

404.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tpl2 Kinase Inhibitor

CAS RN

871307-18-5
Record name Tpl2 Kinase Inhibitor
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00429555
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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